4-(4-Fluorophenyl)piperidine
Overview
Description
4-(4-Fluorophenyl)piperidine, also known as 4-Fluorophenylpiperidine, 4-FPP, or 4-Fluoropiperidine, is an organic compound belonging to the class of piperidines. It is a colorless liquid with a boiling point of 166-167 °C and a melting point of -51 °C. 4-FPP is insoluble in water, but soluble in ethanol and other organic solvents. It is a derivative of the piperidine family and is commonly used in scientific research applications.
Scientific Research Applications
Antimycobacterial Applications
- Discovery of Antimycobacterial Spiro-Piperidin-4-ones
- A compound containing 4-(4-fluorophenyl)piperidine was found to have significant in vitro and in vivo activity against Mycobacterium tuberculosis, showing promise in reducing bacterial count in lung and spleen tissues. This compound demonstrated greater potency than isoniazid and ciprofloxacin, traditional antimycobacterial agents (Kumar et al., 2008).
Crystal Structure Analysis
- Synthesis and Crystal Structure of Piperidin-4-ones
- A study on the crystal structure of a compound with two fluorophenyl groups and a butyl group on a piperidine ring revealed insights into molecular interactions and structural conformations (Anitha et al., 2020).
Dopamine Transporter Inhibition
- Dopamine Transporter Inhibitors Synthesis
- Research on N-substituted 4-(arylmethoxy)piperidines, including derivatives with this compound, indicated their role as dopamine transporter inhibitors, which could be relevant in neurological and psychiatric research (Lapa & Lapa, 2019).
Synthesis of Neuroleptic Agents
- Catalysis in Synthesis of Neuroleptic Agents
- A study demonstrated the use of this compound in the synthesis of neuroleptic agents Fluspirilen and Penfluridol, highlighting its role in pharmaceutical synthesis (Botteghi et al., 2001).
Calcium-Channel Blocking and Antihypertensive Activity
- Synthesis of Calcium-Channel Blockers
- Research on 4-(diarylmethyl)-1-[3-(aryloxy)propyl]piperidines showed that compounds with this compound derivatives exhibit calcium-channel-blocking activity and potential as antihypertensive agents (Shanklin et al., 1991).
Sigma Ligand Development
- Sigma 2 Binding Site Ligands
- A study on 4-(1H-indol-3-yl)-1-butyl-substituted 4-phenylpiperidines, including those with a 4-fluorophenyl group, revealed their high affinity for sigma 1 and sigma 2 binding sites, relevant in developing anxiolytic medications (Perregaard et al., 1995).
Asymmetric Synthesis
- Asymmetric Synthesis of Piperidinones
- Research into the asymmetric synthesis of 4-aryl-2-piperidinones, using 4-fluorophenylboroxine, provided key intermediates for pharmaceuticals like Paroxetine (Senda et al., 2001).
Dopamine Transporter Ligands
- Dopamine Transporter Affinity Studies
- A series of 4-[2-[bis(4-fluorophenyl)methoxy]ethylpiperidines were analyzed for their binding affinity to the dopamine transporter, highlighting the role of this compound in the development of potential treatments for neurological disorders (Prisinzano et al., 2002).
Synthesis of Analgesic Compounds
- Enantioselective Acylation in Analgesic Synthesis
- The stereoisomers of a new non-narcotic analgesic containing this compound were synthesized using enantioselective acylation, illustrating its application in pain management (Nieduzak & Margolin, 1991).
Molecular Docking Studies
- Potential Inhibitors of NAMPT
- A study on pyridine derivatives, including this compound analogues, involved molecular docking studies to explore their potential as inhibitors of NAMPT, a target in cancer therapy (Venkateshan et al., 2019).
Serotonin Receptor Potency and Selectivity
- Halogenated Diphenylpiperidines as Serotonin Ligands
- Research on halogenated diphenylpiperidine derivatives, including those with this compound, explored their potency and selectivity as serotonin 5-HT2A receptor ligands, relevant for brain imaging applications (Fu et al., 2002).
Agonists at 5-HT1A Receptors
- 5-HT1A Receptor Agonists Development
- A study on 2-pyridinemethylamine derivatives, including this compound, identified potent, orally active agonists at 5-HT1A receptors, suggesting potential antidepressant applications (Vacher et al., 1999).
Modulation of Serotonin Transporter
- Structure-Activity Relationships in Serotonin Transporter Modulation
- A study on 4-(2-(bis(4-fluorophenyl)methoxy)ethyl) piperidines examined their role as allosteric modulators of the serotonin transporter, highlighting the importance of this compound in developing therapeutic agents for conditions like cocaine addiction (Boos et al., 2006).
Pharmacological Patent Insights
- Pharmaceutical Patent Analysis
- A study exploring pharmaceutical patents identified compounds including this compound as serotonin 5HT2A receptor antagonists with potential applications in treating psychoses, depression, and other conditions (Habernickel, 2002).
Safety and Hazards
properties
IUPAC Name |
4-(4-fluorophenyl)piperidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FN/c12-11-3-1-9(2-4-11)10-5-7-13-8-6-10/h1-4,10,13H,5-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFYALJSDFPSAAZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C2=CC=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80374655 | |
Record name | 4-(4-fluorophenyl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80374655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
37656-48-7 | |
Record name | 4-(4-fluorophenyl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80374655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(4-fluorophenyl)piperidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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